Natural Product Standards
  • Monomethyl phthalate
    Monomethyl phthalate
    • Cat. No.:
    • B184175
    • CAS No.:
    • 4376-18-5
    • Molecular Formula:
    • C9H8O4
    • Molecular Weight:
    • 180.16 g/mol
    Description
    Monomethyl phthalate is a methyl ester and a phthalic acid monoester.
    Monomethyl phthalate is a metabolite, or breakdown product, of dimethyl phthalate, used in insect repellant, plastic, and as a rocket prop...
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  • Senna
    Senna
    • Cat. No.:
    • B192367
    • CAS No.:
    • 81-27-6
    • Molecular Formula:
    • C42H38O20
    • Molecular Weight:
    • 862.7 g/mol
    Description
    Senna (powdered) is a yellow-brown powder with a slight odor and taste. (NTP, 1992)
    Sennoside A is a member of the class of sennosides that is rel-(9R,9'R)-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarb...
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  • (10)-Shogaol
    (10)-Shogaol
    • Cat. No.:
    • B192378
    • CAS No.:
    • 36752-54-2
    • Molecular Formula:
    • C21H32O3
    • Molecular Weight:
    • 332.5 g/mol
    Description
    [10]-Shogaol is a monomethoxybenzene, a member of phenols and an enone.
    [10]-Shogaol has been reported in Zingiber officinale with data available.
    isolated from ginger;  structure in first source...
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  • Silydianin
    Silydianin
    • Cat. No.:
    • B192384
    • CAS No.:
    • 29782-68-1
    • Molecular Formula:
    • C25H22O10
    • Molecular Weight:
    • 482.4 g/mol
    Description
    Silidianin has been reported in Silybum eburneum and Silybum marianum with data available.
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  • Pogostone
    Pogostone
    • Cat. No.:
    • B610156
    • CAS No.:
    • 23800-56-8
    • Molecular Formula:
    • C12H16O4
    • Molecular Weight:
    • 224.25 g/mol
    Description
    Dhelwangin is an aromatic ketone.
    Dhelwangin has been reported in Pogostemon cablin with data available.
    volatile oil of Pogostemon cablin
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  • N-Methylcytisine
    N-Methylcytisine
    • Cat. No.:
    • B1199991
    • CAS No.:
    • 63699-79-6
    • Molecular Formula:
    • C12H16N2O
    • Molecular Weight:
    • 204.27 g/mol
    Description
    N-Methylcytisine has been reported in Maackia tenuifolia, Thermopsis lanceolata, and other organisms with data available.
    alkaloid from Sophora flavescens with anthelmintic activity;  RN given refers to ...
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  • (-)-Menthol
    (-)-Menthol
    • Cat. No.:
    • B1675115
    • CAS No.:
    • 2216-51-5
    • Molecular Formula:
    • C10H20O
    • Molecular Weight:
    • 156.26 g/mol
    Description
    D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)
    (-)-menthol is a p-menthan-3-ol which has (1R,2S,5R)-stereochemistry. It is the most common naturally occurring enantiome...
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  • Withaferin A
    Withaferin A
    • Cat. No.:
    • B1683310
    • CAS No.:
    • 5119-48-2
    • Molecular Formula:
    • C28H38O6
    • Molecular Weight:
    • 470.6 g/mol
    Description
    Withaferin A is a withanolide that is 5,6:22,26-diepoxyergosta-2,24-diene-1,26-dione substituted by hydroxy groups at positions 4 and 27 (the 4beta,5beta,6beta,22R stereoisomer). Isolated from Physalis longifoli...
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  • Wogonin
    Wogonin
    • Cat. No.:
    • B1683318
    • CAS No.:
    • 632-85-9
    • Molecular Formula:
    • C16H12O5
    • Molecular Weight:
    • 284.26 g/mol
    Description
    Wogonin is a dihydroxy- and monomethoxy-flavone in which the hydroxy groups are positioned at C-5 and C-7 and the methoxy group is at C-8. It has a role as a cyclooxygenase 2 inhibitor, an antineoplastic agent, ...
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  • Oroxindin
    Oroxindin
    • Cat. No.:
    • B1683319
    • CAS No.:
    • 51059-44-0
    • Molecular Formula:
    • C22H20O11
    • Molecular Weight:
    • 460.4 g/mol
    Description
    Wogonin 7-O-beta-D-glucuronide is the glycosyloxyflavone which is the 7-O-glucuronide of wogonin. It is a glycosyloxyflavone, a monomethoxyflavone, a monohydroxyflavone, a monosaccharide derivative and a beta-D-...
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